6-((4-(2,5-dimethylphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[4-(2,5-dimethylphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C23H23N5O2S/c1-14-5-8-17(9-6-14)13-31-23-27-26-20(11-18-12-21(29)25-22(30)24-18)28(23)19-10-15(2)4-7-16(19)3/h4-10,12H,11,13H2,1-3H3,(H2,24,25,29,30)
• InChI Key: BBBACISRAMSWSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C(N2C3=C(C=CC(=C3)C)C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 852048-61-4

Description

6-((4-(2,5-dimethylphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O2S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Research in medicinal chemistry has led to the synthesis of novel heterocyclic compounds derived from structures similar to the one . These compounds have been investigated for their potential as anti-inflammatory and analgesic agents. For instance, novel benzodifuranyl derivatives and thiazolopyrimidines have been synthesized with pronounced COX-2 selectivity, showing significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Catalysis and Synthesis Efficiency

In the realm of synthetic organic chemistry, the efficiency of synthesis methods has been enhanced through the use of novel catalysts and reaction conditions. An efficient synthesis of pyridine-pyrimidines catalyzed by triazine diphosphonium hydrogen sulfate ionic liquid supported on functionalized nanosilica has been reported, showcasing the potential of advanced catalytic systems in the synthesis of complex molecules (Rahmani et al., 2018).

Antitumor and Antiviral Activities

Compounds structurally related to the specified chemical have shown promising antitumor and antiviral activities. For example, a derivative with modifications on the pyrimidine ring exhibited potent inhibition against mammalian dihydrofolate reductase, highlighting its potential in cancer therapy (Grivsky et al., 1980). Similarly, derivatives have been synthesized with significant activity against type 1 human immunodeficiency virus (HIV-1), indicating the broad therapeutic potential of these molecules (Novikov et al., 2004).

Environmental and Green Chemistry

The development of recyclable catalysts for the synthesis of dihydropyrido[2,3-d]pyrimidine-2,4-diones demonstrates the integration of environmental sustainability into chemical synthesis. This approach not only offers a greener alternative but also highlights the versatility of such compounds in chemical reactions (Verma et al., 2012).

Nonlinear Optical Properties

The exploration of novel styryl dyes structurally related to the target compound for their third-order nonlinear optical properties has opened new avenues in the development of optical materials. These studies have revealed the potential of such compounds in applications like optical power limiting, driven by their two-photon absorption phenomena (Shettigar et al., 2009).